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Compound of Interest

Compound Name: Tetrachlorophthalic anhydride

Cat. No.: B044441

An In-depth Technical Guide to Tetrachlorophthalic Anhydride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrachlorophthalic anhydride (TCPA) is a chlorinated derivative of phthalic anhydride.[1] It is
a versatile organic compound that serves as a crucial intermediate and building block in a wide
array of chemical syntheses.[2] This technical guide provides a comprehensive overview of its
chemical and physical properties, molecular structure, synthesis, applications, and detailed
experimental protocols. Its primary industrial significance lies in its use as a reactive flame
retardant and as a precursor for the synthesis of dyes, pigments, pharmaceuticals, and
pesticides.[2][3]

Chemical and Physical Properties

The key quantitative data for Tetrachlorophthalic anhydride are summarized in the table
below for easy reference and comparison.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b044441?utm_src=pdf-interest
https://www.benchchem.com/product/b044441?utm_src=pdf-body
https://www.benchchem.com/product/b044441?utm_src=pdf-body
https://www.lookchem.com/casno117-08-8.html
https://www.nbinno.com/fire-resistant-coatings/tetrachlorophthalic-anhydride-properties-applications-chemical-intermediate-ia
https://www.nbinno.com/fire-resistant-coatings/tetrachlorophthalic-anhydride-properties-applications-chemical-intermediate-ia
https://www.hrameshkumar.com/tetrachlorophthalic-anhydride-1930874.html
https://www.benchchem.com/product/b044441?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value References

CAS Number 117-08-8 [1][4][5]

Molecular Formula CsClaO3 [1][4]

Molecular Weight 285.90 g/mol [1114]

Appearance White to off-white crystalline (3]
powder or flakes

Melting Point 253-257 °C [1][6]

Boiling Point 371 °C [1][6]

Flash Point 362 °C [1]

Density 1.49 g/cm3 [1]

Vapor Pressure

0.16 mmHg (at 145 °C)

[1](7]

Water Solubility

0.8 mg/L (at 21 °C)

[1]

Solubility

Slightly soluble in ether;
slightly soluble in water;
soluble in heated chloroform,
DMSO, and methanol.

[1]3]

EINECS Number

204-171-4

[1]5]

Molecular Structure

Tetrachlorophthalic anhydride is a cyclic dicarboxylic anhydride with four chlorine atoms

attached to the benzene ring.[1] The structure consists of a five-membered anhydride ring

fused to a tetrachlorinated benzene ring.

Caption: Molecular structure of Tetrachlorophthalic anhydride.

Synthesis

The primary method for synthesizing Tetrachlorophthalic anhydride is through the

chlorination of phthalic anhydride.[8] This electrophilic substitution reaction can be carried out

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://www.lookchem.com/casno117-08-8.html
https://www.scbt.com/p/tetrachlorophthalic-anhydride-117-08-8
https://www.merckmillipore.com/SG/en/product/Tetrachlorophthalic-anhydride,MDA_CHEM-800741
https://www.lookchem.com/casno117-08-8.html
https://www.scbt.com/p/tetrachlorophthalic-anhydride-117-08-8
https://www.lookchem.com/casno117-08-8.html
https://www.scbt.com/p/tetrachlorophthalic-anhydride-117-08-8
https://www.lookchem.com/casno117-08-8.html
https://www.hrameshkumar.com/tetrachlorophthalic-anhydride-1930874.html
https://www.lookchem.com/casno117-08-8.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/131865
https://www.lookchem.com/casno117-08-8.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/131865
https://www.lookchem.com/casno117-08-8.html
https://www.lookchem.com/casno117-08-8.html
https://www.lookchem.com/casno117-08-8.html
https://www.sigmaaldrich.com/SG/en/product/aldrich/131865
https://www.lookchem.com/casno117-08-8.html
https://www.lookchem.com/casno117-08-8.html
https://www.hrameshkumar.com/tetrachlorophthalic-anhydride-1930874.html
https://www.lookchem.com/casno117-08-8.html
https://www.merckmillipore.com/SG/en/product/Tetrachlorophthalic-anhydride,MDA_CHEM-800741
https://www.benchchem.com/product/b044441?utm_src=pdf-body
https://www.lookchem.com/casno117-08-8.html
https://www.benchchem.com/product/b044441?utm_src=pdf-body
https://www.benchchem.com/product/b044441?utm_src=pdf-body
https://wap.guidechem.com/question/what-is-the-synthesis-method-o-id139376.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

using various chlorinating agents and catalysts. One common laboratory and industrial method
involves the use of fuming sulfuric acid or chlorosulfonic acid as a solvent and a catalyst such
as iodine or a Lewis acid.[8][9]

Phthalic Anhydride

+ Cl2

ChloRpation (lodine/Fuming H2S0a catalyst)

Tetrachlorophthalic Anhydride

Click to download full resolution via product page

Caption: Synthesis of Tetrachlorophthalic anhydride from Phthalic anhydride.

Applications

Tetrachlorophthalic anhydride has a broad range of applications across various industries:

» Flame Retardant: It is extensively used as a reactive flame retardant in the manufacturing of
epoxy resins, plastics, textiles, and paper.[2][3]

o Chemical Intermediate: It serves as a vital intermediate in the synthesis of:

o

Dyes and Pigments: Notably in the production of phthalocyanine green pigments.[2][10]

Pharmaceuticals: Used in the synthesis of certain active pharmaceutical ingredients.[1][3]

[¢]

[¢]

Pesticides: An intermediate for producing fungicides like Fthalide.[3][10]

o

Plasticizers: Employed in the creation of flame-retardant plasticizers.[3][10]

o Electronics: It finds use in electroplating and other applications within the electronics
industry.[2][3]
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Experimental Protocols

Synthesis of Tetrachlorophthalic Anhydride via
Chlorination of Phthalic Anhydride

This protocol is based on a method described for the industrial preparation of
Tetrachlorophthalic anhydride.[11]

Materials:

Phthalic anhydride

Chlorosulfonic acid

lodine (1) chloride (ICls) or a compound that yields it

Chlorine gas (Cl2)

Reactor vessel equipped with a stirrer, gas inlet, and condenser

Procedure:

e Preparation of the Reaction Mixture:

o In a suitable reactor, prepare a molar solution of phthalic anhydride in chlorosulfonic acid.
The molar ratio of phthalic anhydride to chlorosulfonic acid is preferably around 0.32:1.[11]

o Add a catalytic amount of lodine (Ill) chloride or a precursor.

e Chlorination Reaction:

o Heat the reaction mixture to a temperature between 100-140 °C.[11]

o Introduce dry chlorine gas into the reactor while stirring vigorously. The reaction releases
hydrogen chloride gas, which should be safely vented and neutralized (e.g., by absorption
in water).[8]

» Reaction Monitoring and Completion:
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o The reaction can be carried out in a series of reactors, where the off-gases from the first
reactor are passed into the subsequent ones to ensure complete utilization of chlorine.[11]

o The reaction is considered complete when the conversion to tetrachlorophthalic
anhydride is maximized, which can be monitored by analytical techniques such as gas
chromatography (GC) or high-performance liquid chromatography (HPLC).

e Product Isolation and Purification:

o Upon completion, the reaction mixture is cooled.

o The crude Tetrachlorophthalic anhydride can be isolated by filtration.

o The product can be purified by recrystallization from a suitable solvent like chloroform or
benzene, followed by vacuum sublimation to obtain a high-purity product.[1] A reported
yield for a similar process is 95% with a melting point of 255.5 - 256.5 °C.[11]
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1. Reaction Setup

Mix Phthalic Anhydride,
Chlorosulfonic Acid, and Catalyst

2. Chlorination

Heat to 100-140 °C

i
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3. Product Isolation
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i

Filter Crude Product

4. Purification
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i

Vacuum Sublimation

Pure Tetrachlorophthalic Anhydride

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b044441?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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